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Compound of Interest

Compound Name: Idazoxan Hydrochloride

Cat. No.: B7803843

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the foundational experimental research
on Idazoxan Hydrochloride. It covers its primary mechanism of action, key preclinical
findings, and initial pharmacokinetic profiles. The information is intended for researchers,
scientists, and professionals involved in drug development and neuroscience.

Core Mechanism of Action

Idazoxan is primarily recognized as a potent and selective a2-adrenoceptor antagonist.[1][2] Its
mechanism of action also involves interaction with imidazoline receptors, where it can act as an
antagonist.[3][4] This dual activity has been a subject of extensive research to delineate its
pharmacological effects. Early studies confirmed that Idazoxan competitively blocks a2-
adrenoceptors, leading to an increase in the release of norepinephrine from presynaptic
terminals by inhibiting the negative feedback mechanism.[1][2][5]

Signaling Pathway of a2-Adrenoceptor Antagonism by
Idazoxan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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